Cas no 6669-37-0 (1,3,2-Dithiaphospholane)

1,3,2-Dithiaphospholane structure

Product Name:1,3,2-Dithiaphospholane

CAS No:6669-37-0

Molecular Formula:C₂H₅PS₂

Molecular Weight:124.165

CID:2796302

PubChem ID:53772018

1,3,2-Dithiaphospholane Properties

Names and Identifiers

- 1,3,2-Dithiaphospholane
- SCHEMBL22558138
- DTXCID20657297
- 6669-37-0
- DTXSID90706549
- 1,4,5-dithiaphospholidine
- InChIKey： DPGZNBIKMBGWBW-UHFFFAOYSA-N
- Inchi： InChI=1S/C2H5PS2/c1-2-5-3-4-1/h3H,1-2H2

Computed Properties

Exact Mass: 123.95702950g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 123.95702950g/mol
Heavy Atom Count: 5
Complexity: 26.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Topological Polar Surface Area: 50.6Å²

1,3,2-Dithiaphospholane Related Literature

1. P-Functionalized tetrathiafulvalenes from 1,3-dithiole-2-thiones?

A. Gese,M. Akter,G. Schnakenburg,A. García Alcaraz,A. Espinosa Ferao,R. Streubel New J. Chem. 2020 44 17122
2. The chemical synthesis of phosphorothioate and phosphorodithioate analogues of lysophosphatidic acid (LPA) and cyclic phosphatidic acid (CPA)

Przemys?aw Rytczak,Maria Kozio?kiewicz,Andrzej Okruszek New J. Chem. 2010 34 1008
3. Addressing regio- and stereo-specificity challenges in the synthesis of nucleoside 2′,3′-cyclic monophosphate analogs – a rapid and facile synthesis of nucleoside-2′,3′-O,O-phosphoro-thioate or -selenoate, and elucidation of the origin of the rare specificity

Molhm Nassir,Lara Balaom,Bilha Fischer Chem. Commun. 2020 56 11633
4. Synthesis of nucleoside and oligonucleoside dithiophosphates

Xianbin Yang,Ellen Mierzejewski New J. Chem. 2010 34 805
5. Hydrogen sulfide (H2S) releasing agents: chemistry and biological applications

Yu Zhao,Tyler D. Biggs,Ming Xian Chem. Commun. 2014 50 11788
6. Vibrational spectra, force constants and conformations of molecules of trivalent tricoordinate phosphorus compounds

Sergei A. Katsyuba Russ. Chem. Rev. 2000 69 747
7. 1,3,2-Dithiaphospholanes with an annelated 1,2-dicarba-closo-dodecaborane(12) unit: formation and reactivity

Bernd Wrackmeyer,Elena V. Klimkina,Wolfgang Milius Dalton Trans. 2014 43 5021
8. Synthesis and evaluation of phosphorodithioate-based hydrogen sulfide donors

Chung-Min Park,Yu Zhao,Zhaohui Zhu,Armando Pacheco,Bo Peng,Nelmi O. Devarie-Baez,Powell Bagdon,Hui Zhang,Ming Xian Mol. BioSyst. 2013 9 2430
9. New efficient synthesis of phosphonofluorodithioates ROP(S)(S–)F and their structural analogues

Izabela Tworowska,Wojciech D?bkowski Chem. Commun. 1998 2611
10. Novel crown-ether–methylenediphosphonotetrathioate hybrids as Zn(ii) chelators

Diana Meltzer,Hugo E. Gottlieb,Aviran Amir,Linda J. W. Shimon,Bilha Fischer Dalton Trans. 2015 44 21073

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